Cas no 2157934-56-8 (2-methyl-2-(pyridin-4-yl)propanethioamide)

• Product Name: 2-methyl-2-(pyridin-4-yl)propanethioamide
• CAS No: 2157934-56-8
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6097408
• PubChem ID: 165508058
• Update Time: 2025-06-14

2-methyl-2-(pyridin-4-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(pyridin-4-yl)propanethioamide
• EN300-1270033
• 2157934-56-8

• Inchi： 1S/C9H12N2S/c1-9(2,8(10)12)7-3-5-11-6-4-7/h3-6H,1-2H3,(H2,10,12)
• InChI Key： BYKSTPNSIQOHRS-UHFFFAOYSA-N
• SMILES： S=C(C(C)(C)C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71Ų

Additional information on 2-methyl-2-(pyridin-4-yl)propanethioamide

Recent Advances in the Study of 2-methyl-2-(pyridin-4-yl)propanethioamide (CAS: 2157934-56-8) in Chemical Biology and Pharmaceutical Research

2-methyl-2-(pyridin-4-yl)propanethioamide (CAS: 2157934-56-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thioamide derivative, characterized by its unique pyridine and propanethioamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, molecular interactions, and biological activities, particularly in the context of enzyme inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2-methyl-2-(pyridin-4-yl)propanethioamide, highlighting its improved yield and purity through a novel catalytic process. The study also investigated the compound's stability under physiological conditions, which is crucial for its potential use in vivo. The results indicated that the compound exhibits remarkable stability in aqueous solutions, making it a viable candidate for further pharmaceutical development.

In another groundbreaking study, researchers demonstrated the compound's efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways. The study, published in Bioorganic & Medicinal Chemistry Letters, utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms of 2-methyl-2-(pyridin-4-yl)propanethioamide with its target proteins. The findings suggested that the compound's thioamide group plays a critical role in its inhibitory activity, providing a foundation for the design of more potent derivatives.

Further research has explored the potential of 2-methyl-2-(pyridin-4-yl)propanethioamide in cancer therapy. A 2024 preclinical study reported in the European Journal of Medicinal Chemistry investigated the compound's ability to induce apoptosis in various cancer cell lines. The study revealed that the compound selectively targets cancer cells while sparing normal cells, a property attributed to its interaction with specific cellular receptors. These findings underscore the compound's potential as a lead molecule for anticancer drug development.

Despite these promising results, challenges remain in the clinical translation of 2-methyl-2-(pyridin-4-yl)propanethioamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research in the field of chemical biology and drug discovery.